Zoapatanol
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Overview
Description
Zoapatanol is a sesquiterpenoid.
Scientific Research Applications
Synthesis and Chemical Properties
Zoapatanol is a subject of interest due to its complex structure and potential biological activities. The total synthesis of Zoapatanol has been achieved through methods such as Suzuki cross-coupling, enantioselective dihydroxylation, intramolecular Horner-Wadsworth-Emmons olefination, and chemoselective nucleophilic addition/Birch reduction process. These methods are crucial for controlling the stereocenters and constructing the oxepane ring, a significant structural component of Zoapatanol (Taillier et al., 2004), (Taillier et al., 2005).
Biological Activities and Medical Applications
Zoapatanol, derived from the Mexican zoapatle plant (Montanoa tomentosa), has been historically used in traditional medicine for inducing menses, labor, and terminating early pregnancy. Recent studies have highlighted its potential for antifertility activities. The synthesis of Zoapatanol and its analogs focuses on the stereoselective construction of the oxepane ring and the introduction of specific functional groups to explore its biological activities (Cossy et al., 2008).
Synthesis of Major Oxepane Segment
A study on the synthesis of the major oxepane fragment of Zoapatanol, which is responsible for inducing uterine contractions and other effects during early human pregnancy, provides insights into the bioactivity of Zoapatanol derived from Montanoa tomentosa (Yadav et al., 2013).
Synthetic Approaches and Chemical Transformations
Different synthetic approaches have been employed to produce Zoapatanol, involving key steps like B-alkyl Suzuki cross-coupling reaction and transformation of β-hydroxy sulfoxide into terminal alkene. These methods provide a deeper understanding of the chemical properties and potential modifications of Zoapatanol for varied applications (Raghavan & Sudheer Babu, 2011).
properties
Molecular Formula |
C20H34O4 |
---|---|
Molecular Weight |
338.5 g/mol |
IUPAC Name |
(6R)-9-[(2S,3R,6E)-3-hydroxy-6-(2-hydroxyethylidene)-2-methyloxepan-2-yl]-2,6-dimethylnon-2-en-5-one |
InChI |
InChI=1S/C20H34O4/c1-15(2)7-9-18(22)16(3)6-5-12-20(4)19(23)10-8-17(11-13-21)14-24-20/h7,11,16,19,21,23H,5-6,8-10,12-14H2,1-4H3/b17-11+/t16-,19-,20+/m1/s1 |
InChI Key |
XRDHAXIOHKTIGF-JECBFZOVSA-N |
Isomeric SMILES |
C[C@H](CCC[C@]1([C@@H](CC/C(=C\CO)/CO1)O)C)C(=O)CC=C(C)C |
SMILES |
CC(CCCC1(C(CCC(=CCO)CO1)O)C)C(=O)CC=C(C)C |
Canonical SMILES |
CC(CCCC1(C(CCC(=CCO)CO1)O)C)C(=O)CC=C(C)C |
synonyms |
zoapatanol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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